Cas no 2064122-45-6 (1-(2-BROMO-4-CHLOROPHENYL)-4-FLUORO-1H-IMIDAZOLE)

1-(2-BROMO-4-CHLOROPHENYL)-4-FLUORO-1H-IMIDAZOLE structure
2064122-45-6 structure
Product Name:1-(2-BROMO-4-CHLOROPHENYL)-4-FLUORO-1H-IMIDAZOLE
CAS No:2064122-45-6
MF:C9H5BrClFN2
MW:275.504803419113
CID:5740462
PubChem ID:135205912
Update Time:2023-11-10

1-(2-BROMO-4-CHLOROPHENYL)-4-FLUORO-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

    • 2064122-45-6
    • SCHEMBL20360481
    • 1-(2-BROMO-4-CHLOROPHENYL)-4-FLUORO-1H-IMIDAZOLE
    • 1H-Imidazole, 1-(2-bromo-4-chlorophenyl)-4-fluoro-
    • Inchi: 1S/C9H5BrClFN2/c10-7-3-6(11)1-2-8(7)14-4-9(12)13-5-14/h1-5H
    • InChI Key: WLIMZWUNURTDMW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1N1C=NC(=C1)F)Cl

Computed Properties

  • Exact Mass: 273.93087g/mol
  • Monoisotopic Mass: 273.93087g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.71±0.1 g/cm3(Predicted)
  • Boiling Point: 361.0±37.0 °C(Predicted)
  • pka: 2.57±0.61(Predicted)
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